N'-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide

• CAS No.: 66295-94-1
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: N'-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide
• InChI: InChI=1S/C13H19N3/c1-11-6-5-9-13(16-11)15-10-14-12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8H2,1H3,(H,14,15,16)
• InChI Key: NWALLSKWHLMRSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC=NC2CCCCC2

Description

N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide is a chemical compound known for its unique structure and properties It is characterized by the presence of a cyclohexyl group and a 6-methylpyridin-2-yl group attached to a methanimidamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide typically involves the reaction of cyclohexylamine with 6-methylpyridine-2-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of automated systems and advanced purification techniques ensures the consistent quality and high yield of the compound.

Chemical Reactions Analysis

Types of Reactions

N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various reduced derivatives. Substitution reactions result in the formation of new compounds with different functional groups.

Scientific Research Applications

N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(6-Methylpyridin-2-yl)methyl]-2-phenylethanamine dihydrochloride
• N-((6-methylpyridin-2-yl)carbamothioyl)thiophene-2-carboxamide

Uniqueness

N’-cyclohexyl-N-(6-methylpyridin-2-yl)methanimidamide is unique due to its specific structural features, such as the cyclohexyl and 6-methylpyridin-2-yl groups